N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C20H23N3OS2/c1-23-14-15(16-6-4-12-25-16)22-18(23)8-11-21-19(24)20(9-2-3-10-20)17-7-5-13-26-17/h4-7,12-14H,2-3,8-11H2,1H3,(H,21,24)
• InChI Key: MLVDIOOUXWCFQL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)C2(CCCC2)C3=CC=CS3)C4=CC=CS4
• Molecular Formula: C20H23N3OS2
• Molecular Weight: 385.6 g/mol

Description

N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H23N3OS2 and its molecular weight is 385.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

This compound is related to the broader class of chemicals involved in the synthesis and biological activity studies of imidazole derivatives. Imidazole derivatives, including those with thiophene groups, have been synthesized and evaluated for various biological activities. For example, the synthesis of imidazo[1,2-a]pyridines as potential antiulcer agents demonstrates the chemical versatility and potential therapeutic applications of such compounds. Although these specific compounds did not display significant antisecretory activity, they demonstrated good cytoprotective properties in ethanol and HCl models, showing the potential of imidazole derivatives in medicinal chemistry (J. Starrett et al., 1989).

Antimicrobial and Antioxidant Studies

Another area of application involves the synthesis of cycloalkylthiophene Schiff bases and their metal complexes, which have been examined for antibacterial and antifungal activities against various pathogenic strains. Some of these compounds exhibited activity comparable to standard antibiotics, highlighting their potential as antimicrobial agents (A. Altundas et al., 2010).

Anticancer Agents

The development of novel thiazole and 1,3,4-thiadiazole derivatives incorporating a thiazole moiety has shown promising anticancer activity. These compounds have been synthesized and evaluated in vitro for their potency against cancer cell lines, suggesting the potential use of imidazole and thiophene derivatives as anticancer agents (S. M. Gomha et al., 2017).